Cas no 2121514-97-2 (2-Chloro-3-fluoro-4-formylphenylboronic acid)

2-Chloro-3-fluoro-4-formylphenylboronic acid is a versatile boronic acid derivative used primarily in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity in palladium-catalyzed transformations, while the formyl group offers additional functionalization opportunities. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise structural modifications are critical. Its stability under standard handling conditions and compatibility with diverse reaction conditions make it a reliable intermediate for constructing advanced molecular frameworks. Suitable for use under inert atmospheres, it requires storage in a cool, dry environment to maintain optimal purity and performance.

2-Chloro-3-fluoro-4-formylphenylboronic acid structure

2121514-97-2 structure

Product Name:2-Chloro-3-fluoro-4-formylphenylboronic acid

CAS No:2121514-97-2

MF:C₇H₅BClFO₃

MW:202.375204801559

MDL:MFCD30344681

CID:5079009

Update Time:2026-03-01

2-Chloro-3-fluoro-4-formylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-fluoro-4-formylphenylboronic acid
- Boronic acid, B-(2-chloro-3-fluoro-4-formylphenyl)-
- (2-Chloro-3-fluoro-4-formylphenyl)boronic acid
- MDL： MFCD30344681
- Inchi： 1S/C7H5BClFO3/c9-6-5(8(12)13)2-1-4(3-11)7(6)10/h1-3,12-13H
- InChI Key： USTVSJJGJJZPBC-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=O)C=CC=1B(O)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
Topological Polar Surface Area: 57.5

2-Chloro-3-fluoro-4-formylphenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB517575-500 mg	2-Chloro-3-fluoro-4-formylphenylboronic acid	2121514-97-2		500MG	€910.20	2023-04-17
abcr	AB517575-1 g	2-Chloro-3-fluoro-4-formylphenylboronic acid	2121514-97-2		1g	€1,253.60	2023-04-17
abcr	AB517575-500mg	2-Chloro-3-fluoro-4-formylphenylboronic acid; .	2121514-97-2		500mg	€413.80	2025-02-22
abcr	AB517575-1g	2-Chloro-3-fluoro-4-formylphenylboronic acid; .	2121514-97-2		1g	€557.50	2025-02-22
Aaron	AR01RKL0-250mg	Boronic acid, B-(2-chloro-3-fluoro-4-formylphenyl)-	2121514-97-2		250mg	$816.00	2023-12-14
Aaron	AR01RKL0-500mg	Boronic acid, B-(2-chloro-3-fluoro-4-formylphenyl)-	2121514-97-2	95%	500mg	$452.00	2025-02-12
abcr	AB517575-250mg	2-Chloro-3-fluoro-4-formylphenylboronic acid; .	2121514-97-2		250mg	€304.70	2025-02-22
Aaron	AR01RKL0-1g	Boronic acid, B-(2-chloro-3-fluoro-4-formylphenyl)-	2121514-97-2	95%	1g	$602.00	2025-02-12